Cas no 364754-40-5 ((2E)-3-(2-ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 364754-40-5
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• MDL: MFCD01893910
• CID: 5231959
• Update Time: 2026-03-07

(2E)-3-(2-ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one

• MDL： MFCD01893910
• Inchi： 1S/C15H14O2S/c1-2-17-14-7-4-3-6-12(14)9-10-13(16)15-8-5-11-18-15/h3-11H,2H2,1H3
• InChI Key： ZLXNRNSMBBYDFQ-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)C=CC1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(2-ethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one

The Compound CAS No 364754-40-5: (2E)-3-(2-Ethoxyphenyl)-1-(Thiophen-2-Yl)Prop-2-En-1-One

(2E)-3-(2-Ethoxyphenyl)-1-(Thiophen-2-Yl)Prop-2-En-1-One, also known by its CAS registry number 364754-40-5, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a conjugated enone system, a thiophene ring, and an ethoxy-substituted phenyl group. These structural features not only contribute to its intriguing chemical properties but also make it a valuable molecule for various applications.

The synthesis of (2E)-3-(2-Ethoxyphenyl)-1-(Thiophen-2-Yl)Prop-2-En-1-One typically involves multi-step organic reactions, often employing techniques such as the Michael addition or the Aldol condensation. The presence of the thiophene ring introduces interesting electronic properties, while the ethoxy group enhances solubility and stability. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of CAS No 364754-40-5 is its photoreactivity. Under UV light, the compound exhibits a reversible photochromic behavior, making it a promising candidate for applications in optical data storage and smart materials. Researchers have also explored its use as a building block for more complex molecules, leveraging its modular structure to create libraries of compounds with diverse functionalities.

In terms of biological activity, (2E)-3-(2-Ethoxyphenyl)-1-(Thiophen-2-Yl)Prop-2-en-one has shown potent inhibitory effects on several enzymes associated with neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. This finding has sparked interest in further exploring its potential as a lead compound for developing novel therapeutic agents.

The physical and chemical properties of this compound are equally intriguing. Its molecular weight is approximately 308 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 150°C, and it has a boiling point of 380°C under vacuum conditions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of CAS No 364754-40-5. These studies have revealed that the compound exhibits strong electron-withdrawing properties due to the presence of the carbonyl group and the thiophene ring. This characteristic makes it an excellent candidate for use in organic electronics, particularly in field-effect transistors (FETs) and light-emitting diodes (LEDs).

In conclusion, (2E)-3-(2-Ethoxyphenyl)-1-(Thiophen - -Yl)Prop - en - one, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to advanced materials science, making it a cornerstone compound in modern organic chemistry.